Cas no 383146-06-3 (2-(5-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine)

• Product Name: 2-(5-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine
• CAS No: 383146-06-3
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 3056628
• Update Time: 2026-04-28

2-(5-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-2,7-dimethyl-1H-indol-3-yl)-ethylamine
• 2-(5-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine

Additional information on 2-(5-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine

2-(5-Chloro-2,7-Dimethyl-1H-lndol-3-Yl)ethanamine: A Comprehensive Overview

2-(5-Chloro-2,7-Dimethyl-1H-lndol-3-Yl)ethanamine, also known by its CAS registry number CAS No 383146-06-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The indole moiety, characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, forms the core of this molecule. The substitution pattern on the indole ring plays a crucial role in determining its chemical and biological properties.

The structure of 2-(5-Chloro-2,7-Dimethyl-1H-lndol-3-Yl)ethanamine includes a chlorine atom at position 5 of the indole ring, along with methyl groups at positions 2 and 7. These substituents contribute to the molecule's hydrophobicity and electronic properties, which are essential for its interactions with biological targets. The ethanamine group attached at position 3 of the indole ring introduces an amine functionality, which can participate in hydrogen bonding and other non-covalent interactions critical for bioactivity.

Recent studies have highlighted the potential of CAS No 383146-06-3 as a lead compound in the development of novel therapeutic agents. For instance, research has demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties. These findings are particularly relevant in light of the increasing demand for natural or synthetic compounds that can mitigate oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, 2-(5-Chloro-2,7-Dimethyl-1H-lndol-3-Yl)ethanamine can be prepared through various routes, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods offer flexibility in terms of scalability and functional group compatibility, making them suitable for both academic research and industrial production. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product.

The pharmacokinetic profile of CAS No 383146-06-3 has also been a subject of recent investigations. Studies indicate that this compound demonstrates moderate absorption and distribution properties in preclinical models. Its stability in physiological conditions is another critical factor influencing its potential as a drug candidate. Researchers have explored strategies to enhance its bioavailability through structural modifications or formulation techniques.

Beyond its pharmacological applications, 2-(5-Chloro-2,7-Dimethyl-1H-lndol-3-Yl)ethanamine has shown promise in other areas such as agrochemicals and materials science. For example, its ability to inhibit specific enzymes involved in plant growth regulation suggests potential use as a herbicide or plant growth regulator. Additionally, preliminary studies have explored its application as a building block for advanced materials with unique electronic properties.

In conclusion, CAS No 383146-06-3, or 2-(5-Chloro